Cas no 63062-88-4 (2-Methyl-2H-1,2,3-triazole-4-carboxylic Acid)

• Product Name: 2-Methyl-2H-1,2,3-triazole-4-carboxylic Acid
• CAS No: 63062-88-4
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD19160716
• CID: 1650684
• PubChem ID: 20554778
• Update Time: 2025-07-22

2-Methyl-2H-1,2,3-triazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4-carboxylic acid, 2-methyl-
• 2-methyltriazole-4-carboxylic acid
• 2-METHYL-2H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID
• SY184812
• EN300-61694
• SB38025
• CS-0139413
• SCHEMBL461271
• 2-methyl-2h-1,2,3-triazole-4-carboxylicacid
• DB-093833
• MFCD19160716
• AKOS006240757
• Z969757392
• AT25233
• 2-methyl 2H-1,2,3-triazole 4-carboxylic acid
• 63062-88-4
• DTXSID60608647
• GFNZYOVVRMWTOF-UHFFFAOYSA-N
• 2-Methyl-2H-1,2,3-triazole-4-carboxylic Acid

• MDL： MFCD19160716
• Inchi： 1S/C4H5N3O2/c1-7-5-2-3(6-7)4(8)9/h2H,1H3,(H,8,9)
• InChI Key： GFNZYOVVRMWTOF-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)N=1)=O

Computed Properties

• Exact Mass: 127.03825
• Monoisotopic Mass: 127.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.0 g/cm3
• Boiling Point: 350.7±0.0 °C at 760 mmHg
• PSA: 68.01

2-Methyl-2H-1,2,3-triazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-Methyl-2H-1,2,3-triazole-4-carboxylic Acid

Introduction to 2-Methyl-2H-1,2,3-triazole-4-carboxylic Acid (CAS No: 63062-88-4)

2-Methyl-2H-1,2,3-triazole-4-carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 63062-88-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound belongs to the triazole family, characterized by a three-membered ring containing two nitrogen atoms and one carbon atom. The presence of a methyl group at the 2-position and a carboxylic acid functional group at the 4-position imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structure of 2-Methyl-2H-1,2,3-triazole-4-carboxylic Acid exhibits remarkable stability due to the delocalization of electrons within the triazole ring. This electronic distribution enhances its reactivity in various chemical transformations, making it a versatile building block for more complex molecules. The carboxylic acid moiety further extends its utility by allowing for subsequent functionalization via esterification, amidation, or other acid-catalyzed reactions.

In recent years, pharmaceutical research has increasingly focused on triazole derivatives due to their broad spectrum of biological activities. The methyl-substituted triazole core in 2-Methyl-2H-1,2,3-triazole-4-carboxylic Acid has been explored for its potential in inhibiting various enzymatic pathways and interacting with biological targets. Notably, studies have highlighted its role in developing treatments for infectious diseases and inflammatory conditions.

One of the most compelling aspects of 2-Methyl-2H-1,2,3-triazole-4-carboxylic Acid is its application in drug discovery and development. Researchers have leveraged its scaffold to design novel compounds with enhanced pharmacological profiles. For instance, modifications at the 5-position of the triazole ring have led to the synthesis of molecules with improved binding affinity to therapeutic targets. These advancements underscore the compound's significance as a precursor in medicinal chemistry.

The synthesis of 2-Methyl-2H-1,2,3-triazole-4-carboxylic Acid typically involves multi-step organic reactions starting from readily available precursors. A common approach includes the condensation of guanidine derivatives with α-halo carbonyl compounds under controlled conditions, followed by cyclization and functional group transformations. The optimization of these synthetic routes has been a subject of extensive investigation to improve yield and purity.

Recent academic publications have demonstrated innovative applications of 2-Methyl-2H-1,2,3-triazole-4-carboxylic Acid in material science and catalysis. Its ability to act as a ligand or co-catalyst in transition metal complexes has opened new avenues for designing efficient catalysts for organic transformations. These findings highlight the compound's versatility beyond pharmaceutical applications.

In addition to its synthetic utility, biological studies have explored the potential of 2-Methyl-2H-1,2,3-triazole-4-carboxylic Acid as an anti-inflammatory agent. Preliminary experiments suggest that derivatives of this compound may modulate cytokine production and inhibit pro-inflammatory enzymes. Such findings are particularly relevant in light of rising interest in targeted immunomodulatory therapies.

The toxicological profile of 2-Methyl-2H-1,2,3-triazole-4-carboxylic Acid has also been scrutinized to ensure safety in laboratory and industrial settings. While preliminary assessments indicate low toxicity at moderate concentrations, further studies are warranted to fully characterize its hazards and safe handling protocols. These efforts align with global standards aimed at ensuring chemical safety in research and manufacturing environments.

As the field of chemical biology progresses, the role of heterocyclic compounds like 2-Methyl-2H-1,2,3-triazole-4-carboxylic Acid (CAS No: 63062-88-4) continues to expand. Ongoing research is expected to uncover new applications and refine synthetic methodologies, further solidifying its position as a cornerstone in modern chemistry. The intersection of organic synthesis and drug discovery remains fertile ground for innovation driven by such versatile intermediates.